propan-2-yl 2-chloro-5-[5-[(Z)-[3-methyl-5-oxo-1-(4-sulfamoylphenyl)pyrazol-4-ylidene]methyl]furan-2-yl]benzoate

• IUPAC Name: propan-2-yl 2-chloro-5-[5-[(Z)-[3-methyl-5-oxo-1-(4-sulfamoylphenyl)pyrazol-4-ylidene]methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C25H22ClN3O6S/c1-14(2)34-25(31)21-12-16(4-10-22(21)26)23-11-7-18(35-23)13-20-15(3)28-29(24(20)30)17-5-8-19(9-6-17)36(27,32)33/h4-14H,1-3H3,(H2,27,32,33)/b20-13-
• InChI Key: GSSNPVPOAMHNTI-MOSHPQCFSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=C(O2)C3=CC(=C(C=C3)Cl)C(=O)OC(C)C)C4=CC=C(C=C4)S(=O)(=O)N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC=C(O2)C3=CC(=C(C=C3)Cl)C(=O)OC(C)C)C4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C25H22ClN3O6S
• Molecular Weight: 528.0 g/mol

Description

Propan-2-yl 2-chloro-5-[5-[(Z)-[3-methyl-5-oxo-1-(4-sulfamoylphenyl)pyrazol-4-ylidene]methyl]furan-2-yl]benzoate is a complex organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes a pyrazole ring, a furan ring, and a benzoate ester, making it an interesting subject for chemical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propan-2-yl 2-chloro-5-[5-[(Z)-[3-methyl-5-oxo-1-(4-sulfamoylphenyl)pyrazol-4-ylidene]methyl]furan-2-yl]benzoate typically involves multiple steps. The process begins with the preparation of the pyrazole ring, followed by the introduction of the furan ring and the benzoate ester. Each step requires specific reagents and conditions to ensure the desired product is obtained.

Preparation of Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a β-diketone under acidic conditions.

Introduction of Furan Ring: The furan ring is introduced through a cyclization reaction involving an appropriate precursor, such as a 2,3-dihydroxyfuran.

Formation of Benzoate Ester: The final step involves the esterification of the benzoic acid derivative with propan-2-ol in the presence of a catalyst like sulfuric acid.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl 2-chloro-5-[5-[(Z)-[3-methyl-5-oxo-1-(4-sulfamoylphenyl)pyrazol-4-ylidene]methyl]furan-2-yl]benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Ammonia or primary amines in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Propan-2-yl 2-chloro-5-[5-[(Z)-[3-methyl-5-oxo-1-(4-sulfamoylphenyl)pyrazol-4-ylidene]methyl]furan-2-yl]benzoate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of propan-2-yl 2-chloro-5-[5-[(Z)-[3-methyl-5-oxo-1-(4-sulfamoylphenyl)pyrazol-4-ylidene]methyl]furan-2-yl]benzoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

Propan-2-yl 2-chloro-5-[5-[(Z)-[3-methyl-5-oxo-1-(4-sulfamoylphenyl)pyrazol-4-ylidene]methyl]furan-2-yl]benzoate: Unique due to its specific combination of functional groups and rings.

Other Pyrazole Derivatives: Similar in structure but may lack the furan ring or benzoate ester.

Furan Derivatives: Similar in structure but may lack the pyrazole ring or benzoate ester.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and rings, which confer distinct chemical and biological properties. This makes it a valuable compound for various research applications.